Cas no 328556-89-4 (5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
328556-89-4 structure
Product Name:5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:328556-89-4
MF:C13H14N4O2S
MW:290.340860843658
CID:874490
PubChem ID:764375
Update Time:2025-04-19

5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-enyl)-1H-1,2,4-triazole-5-thione
    • 5-(3-METHYL-2-NITROPHENYL)-4-(2-METHYLPROP-2-EN-1-YL)-4H-1,2,4-TRIAZOLE-3-THIOL
    • 5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-enyl)-1,2,4-triazole-3-thiol
    • AC1LG343
    • AG-F-10189
    • CTK4G9444
    • MolPort-002-117-970
    • SBB079485
    • SureCN4214066
    • 5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • Inchi: 1S/C13H14N4O2S/c1-8(2)7-16-12(14-15-13(16)20)10-6-4-5-9(3)11(10)17(18)19/h4-6H,1,7H2,2-3H3,(H,15,20)
    • InChI Key: PUBFRHXTIKNIPW-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC=C(C)C=2[N+](=O)[O-])N1CC(=C)C

Computed Properties

  • Exact Mass: 290.08400
  • Monoisotopic Mass: 290.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 115.33000
  • LogP: 3.54970

5-(3-methyl-2-nitrophenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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